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Compound of Interest

Compound Name: Piperidin-1-ol

Cat. No.: B147077

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth characterization of N-Hydroxypiperidine (CAS 4801-
58-5), a heterocyclic compound with significant applications in organic synthesis and potential
relevance to drug discovery. This document outlines its physicochemical properties,

spectroscopic data, synthesis, and key reactions, supported by detailed experimental protocols
and safety information.

Core Characterization

N-Hydroxypiperidine, also known as Piperidin-1-ol, is a hydroxylated derivative of piperidine.
[1] It presents as fine white, hygroscopic crystals and is soluble in water.[1] Its fundamental
properties are summarized in the tables below.

Physicochemical Properties
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searches.

Mass Spectrometry

Molecular lon: 101 m/z.

[2]

Property Value Reference(s)

CAS Number 4801-58-5 [1]

Chemical Formula CsH1:NO [1]

Molar Mass 101.149 g-mol—1 [1]

Appearance Fine white crystals [1]

Density 1.070 g/cm3 [1]

Melting Point 39.3 °C (102.7 °F; 312.4 K) [1]

Boiling Point 98.5 °C (209.3 °F; 371.6 K) [1]

Solubility in Water 113 g/L [1]

log P -0.17 [1]

Vapor Pressure 0.542 Torr [1]

Flash Point 84.9 °C (184.8 °F; 358.0 K) [1]
Spectroscopic Data Summary

Technique Key Data Reference(s)

'H NMR See detailed spectrum

analysis below.
15C NMR Data not explicitly found in

Infrared (IR)

Data available, specific peaks

to be detailed in relevant

section.

[2]

Synthesis and Reactions
Synthesis of N-Hydroxypiperidine
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A convenient method for the synthesis of N-Hydroxypiperidine involves a two-step process
starting from a secondary amine. This procedure, adapted from the work of O'Neil et al.,
involves the formation of a tertiary -cyanoethyl amine followed by oxidative cleavage.

Experimental Protocol: Synthesis of N-Hydroxypiperidine

o Step 1: Cyanoethylation of Piperidine. Piperidine is treated with acrylonitrile in methanol to
yield the tertiary B-cyanoethyl amine. This reaction typically proceeds in excellent yield.

o Step 2: Oxidation and Cope Elimination. The resulting tertiary amine is oxidized with meta-
chloroperoxybenzoic acid (mCPBA). If the reaction is conducted in a non-hydrogen bonding
solvent like dichloromethane (CH2zClz2), the intermediate N-oxide undergoes an in-situ Cope
elimination to furnish N-Hydroxypiperidine in high yield.
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Caption: Synthesis of N-Hydroxypiperidine.

Oxidation to Nitrone

N-Hydroxypiperidine can be oxidized to form a nitrone, a heteroatomic analogue of a ketone.
This reaction is a key transformation of secondary hydroxylamines.[1]

Experimental Protocol: Oxidation of N-Hydroxypiperidine to a Nitrone

» N-Hydroxypiperidine is treated with hydrogen peroxide in methanol as the solvent.[1] The
reaction can be catalyzed by methylrhenium trioxide (MTO). The diperoxide complex of
MTO, CHsRe(0O)(n2-02)2(H20), is the reactive form of the catalyst in the presence of high
concentrations of hydrogen peroxide.[3]
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Caption: Oxidation of N-Hydroxypiperidine.

Spectroscopic Characterization
'H NMR Spectroscopy

The *H NMR spectrum of N-Hydroxypiperidine provides characteristic signals for the protons on
the piperidine ring.

Experimental Protocol: *H NMR Spectroscopy

o A sample of N-Hydroxypiperidine (e.g., 0.04 mL) is dissolved in a deuterated solvent (e.g.,
0.5 mL CDCIs) for analysis.[4]

1H NMR Data (399.65 MHz, CDCl3)[4]
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Chemical Shift (ppm) Multiplicity Assighment

~8.2 brs N-OH

3.253 m Hz2', He' (equatorial)
2.449 m Hz2', He' (axial)
1.736 m Hs', Hs' (equatorial)
1.58 m Ha4' (equatorial)
1.56 m Hs', Hs' (axial)

1.15 m Ha4' (axial)

Note: Specific assignments of equatorial and axial protons can be complex and may require
further 2D NMR studies for definitive confirmation.

Applications in Drug Development and Research

While the piperidine scaffold is a common motif in a vast number of pharmaceuticals, the direct
application of N-Hydroxypiperidine is more specialized. Its primary role is as a synthetic
intermediate.

e Precursor to Nitrones: As demonstrated, N-Hydroxypiperidine is a ready precursor to the
corresponding nitrone. Nitrones are valuable 1,3-dipoles used in [3+2] cycloaddition
reactions to synthesize a variety of five-membered heterocyclic compounds, which are
themselves important scaffolds in medicinal chemistry.

 Biological N-oxidation Studies: N-Hydroxypiperidine has been identified as a metabolite of
piperidine in in vitro studies using rat liver microsomal preparations.[4] This makes it a
relevant compound for studying the metabolic pathways of piperidine-containing drugs and
xenobiotics.

It is important to distinguish N-Hydroxypiperidine from its commonly used derivative, N-Boc-4-
hydroxypiperidine. The latter has a protected nitrogen and a hydroxyl group on the ring, making
it a versatile building block for introducing the piperidine moiety into larger molecules, including
kinase inhibitors and central nervous system agents.
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Safety and Handling

N-Hydroxypiperidine is a chemical that requires careful handling in a laboratory setting.

Safety and Hazard Information

Hazard Category GHS Classification Precautionary Statements

Not fully classified, but LD50

Acute Toxicity (intravenous, mouse) = 180 P264, P270, P301+P312
mg/kg[1]
. . . o P280, P302+P352,
Skin Corrosion/Irritation May cause irritation[1]
P332+P313
o o P280, P305+P351+P338,
Eye Damage/Irritation May cause irritation
P337+P313
Flammability Combustible solid[5] P210

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[6]

Storage: Store in a cool, dry, well-ventilated area. Keep container tightly closed.[5]

Spill and Disposal: In case of a spill, avoid generating dust and use appropriate personal
protective equipment. Dispose of waste in accordance with local, state, and federal regulations.

[6]
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Safe Handling

Emergency Response

Wear PPE:

- Gloves Usein a Store in a cool, Clean spills Use appropriate
- Goggles well-ventilated area dry place carefully extinguishing media

- Lab Coat l
Avoid contact with < Provide first aid
skin and eyes as needed

Click to download full resolution via product page

Caption: Key Safety and Handling Procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147077#n-hydroxypiperidine-cas-number-4801-58-5-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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